2-(4-chlorophenoxy)-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]acetamide
• InChI: InChI=1S/C21H20ClNO6S/c1-27-16-8-10-18(11-9-16)30(25,26)20(19-3-2-12-28-19)13-23-21(24)14-29-17-6-4-15(22)5-7-17/h2-12,20H,13-14H2,1H3,(H,23,24)
• InChI Key: IPBVBPRGUNIYOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)COC2=CC=C(C=C2)Cl)C3=CC=CO3
• Molecular Formula: C21H20ClNO6S
• Molecular Weight: 449.9 g/mol

Description

2-(4-chlorophenoxy)-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H20ClNO6S and its molecular weight is 449.9. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Derivative Formation

• The compound is involved in reactions leading to the formation of various derivatives. For instance, reactions of 2-arylsulfonyloxytropones with active methylene compounds yield 8-hydroxy-2H-cyclohepta[b]furan-2-one and 2-amino-8H-cyclohepta[b]furan-8-one derivatives, along with azulene and 2H-cyclohepta[b]furan-2-one derivatives. These reactions are influenced by conditions such as base type and molar ratios, highlighting the compound's role in complex chemical synthesis (Nozoe et al., 1971).

Structural Analysis and Crystallography

• Research in crystallography has focused on the structural analysis of similar compounds. For example, the study of N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide showed specific spatial orientations impacting the structure of the compounds. Such studies help understand the geometric and electronic properties critical for the design of new materials or drugs (Kalita & Baruah, 2010).

Synthesis and Antimicrobial Activity

• The synthesis of related compounds, like 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, has been explored. These syntheses involve steps like preparation of furfuryl cyanoacetamide and condensation with other compounds. Studies often extend to exploring antimicrobial activities of these synthesized compounds, providing insights into potential pharmaceutical applications (Arora et al., 2013).

Pharmacological Activities

• Research into pharmacological activities of structurally similar compounds, such as novel furanyl derivatives derived from seaweed, reveals potential anti-inflammatory and antioxidative properties. These studies are crucial for discovering new drugs with specific therapeutic effects (Makkar & Chakraborty, 2018).

Environmental Impact Studies

• Studies on the environmental impact of related compounds, such as chloroacetamide herbicides, focus on their transformation and breakdown in aquatic systems. Understanding the environmental fate of these compounds is vital for assessing ecological risks and for the development of safer agrochemicals (Graham et al., 1999).